
Commercial Suppliers and Technical Guide for
High-Purity Cedr-8(15)-ene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cedr-8(15)-ene

Cat. No.: B15092602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Cedr-8(15)-ene, a

sesquiterpene of significant interest for research and development. This document outlines

commercial suppliers, provides key quantitative data, details relevant experimental protocols,

and visualizes associated biological pathways and workflows.

Commercial Availability of High-Purity Cedr-8(15)-
ene and Related Isomers
High-purity Cedr-8(15)-ene, also known as (+)-β-Cedrene, and its isomers are available from

various chemical suppliers specializing in natural products and analytical standards. While a

specific Certificate of Analysis for Cedr-8(15)-ene was not readily available, the following table

provides representative data for the closely related isomer, (-)-α-Cedrene, which is

commercially available at high purity. Researchers can expect similar specifications for high-

purity Cedr-8(15)-ene.

Table 1: Representative Quantitative Data for High-Purity (-)-α-Cedrene (CAS: 469-61-4)
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Property Specification

Purity (GC, sum of enantiomers) ≥95.0%

Optical Activity ([α]20/D, c=10% in ethanol) -88±1°

Refractive Index (n20/D) 1.498

Boiling Point 261-262 °C (lit.)

Density (at 20 °C) 0.932 g/mL (lit.)

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Table 2: Commercial Suppliers of Cedrene Isomers

Supplier Product Name(s) CAS Number(s) Purity

Sigma-Aldrich (-)-α-Cedrene 469-61-4
≥95.0% (sum of

enantiomers, GC)

Santa Cruz

Biotechnology[1][2]

(+)-β-Cedrene, (−)-α-

Cedrene
546-28-1, 469-61-4 ≥95%

Extrasynthese[3] alpha-Cedrene 469-61-4
≥95% (sum of

enantiomers)

ChromaDex
CEDRENE, (-)-alpha-

(AS)
469-61-4 Not specified

LGC Standards[4]

(+)-beta-Cedrene

(major, contains (-)-

cedrene)

546-28-1 Not specified

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Cedr-8(15)-ene
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This protocol is adapted from a validated method for the quantification of the isomeric α-

Cedrene in a biological matrix and is suitable for the analysis of Cedr-8(15)-ene.[5][6]

Objective: To identify and quantify Cedr-8(15)-ene in a sample.

Instrumentation:

Gas Chromatograph coupled with a Tandem Mass Spectrometer (GC-MS/MS)

Capillary Column: ZB-5 (30 m × 0.25 mm, 0.25-µm df) or equivalent[7]

Sample Preparation (from a biological matrix like plasma):[5][6]

To 50 µL of plasma, add a suitable internal standard (e.g., 1,4-dichlorobenzene).

Extract the analyte using ethyl acetate at a neutral pH.

Vortex the mixture and centrifuge to separate the organic and aqueous layers.

Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a stream

of nitrogen.

Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

GC-MS/MS Parameters:[5][8]

Injection Mode: Splitless

Injector Temperature: 280 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Oven Temperature Program:

Initial temperature: 50 °C, hold for 4 min

Ramp to 160 °C at 30 °C/min, hold for 8 min

Ramp to 170 °C at 2 °C/min, hold for 27 min
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Ramp to 190 °C at 5 °C/min, hold for 4 min

Ramp to 290 °C at 15 °C/min, hold for 4 min

MS/MS Detection Mode: Selective Reaction Monitoring (SRM)

Cedr-8(15)-ene (and isomers) Precursor Ion (m/z): 204.3

Product Ion (m/z): 119.0 (This may need to be optimized for Cedr-8(15)-ene specifically)

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Data Analysis: Quantification is achieved by constructing a standard curve with known

concentrations of Cedr-8(15)-ene and comparing the peak area ratio of the analyte to the

internal standard.
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Sample Preparation GC-MS/MS Analysis Data Analysis

Biological Sample (e.g., Plasma) Add Internal Standard Liquid-Liquid Extraction
(Ethyl Acetate) Evaporation to Dryness Reconstitution in Solvent Injection into GC Chromatographic Separation Ionization (EI) MS/MS Fragmentation Detection (SRM) Quantification Report Generation
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Cell Culture

Treatment and Stimulation

Detection and Analysis

Seed NF-κB Reporter Cells
(96-well plate)

Overnight Incubation
(Cell Adherence)

Add Cedr-8(15)-ene
(Varying Concentrations)

Pre-incubation

Add Inflammatory Stimulus
(e.g., TNF-α or LPS)

Incubation for Luciferase Expression

Cell Lysis

Dual-Luciferase Assay

Measure Luminescence

Data Analysis
(% Inhibition)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimulus
(LPS / TNF-α)

Cell Surface Receptor
(e.g., TLR4 / TNFR)

IKK Complex

Activates

IκB

Phosphorylates

Proteasome

Degradation

NF-κB

Nucleus

Translocation

IκB-NF-κB Complex
(Inactive)

NF-κB

DNA
(NF-κB Response Elements)

Binds

Gene Transcription

Pro-inflammatory Cytokines
(TNF-α, IL-6)

Cedr-8(15)-ene

Inhibits

Inhibits Translocation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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